2-(4-chloro-5-{[(2-methoxyethyl)amino]sulfonyl}-2-methylphenoxy)acetamide

• IUPAC Name: 2-[4-chloro-5-(2-methoxyethylsulfamoyl)-2-methylphenoxy]acetamide
• InChI: InChI=1S/C12H17ClN2O5S/c1-8-5-9(13)11(6-10(8)20-7-12(14)16)21(17,18)15-3-4-19-2/h5-6,15H,3-4,7H2,1-2H3,(H2,14,16)
• InChI Key: IIUNWRFMIWROPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OCC(=O)N)S(=O)(=O)NCCOC)Cl
• Molecular Formula: C12H17ClN2O5S
• Molecular Weight: 336.79 g/mol

Description

2-(4-chloro-5-{[(2-methoxyethyl)amino]sulfonyl}-2-methylphenoxy)acetamide, also known as Compound A, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications.

Mechanism of Action

2-(4-chloro-5-{[(2-methoxyethyl)amino]sulfonyl}-2-methylphenoxy)acetamide A is believed to exert its biological effects through the inhibition of certain enzymes and proteins, including the proteasome and Hsp90. These proteins play important roles in various cellular processes, including protein degradation and folding, and their inhibition can lead to the disruption of these processes and ultimately cell death.
Biochemical and Physiological Effects:
This compound A has been shown to have a number of biochemical and physiological effects, including the inhibition of tumor growth and the induction of apoptosis in cancer cells. It has also been shown to have anti-inflammatory effects and to modulate the immune response.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-chloro-5-{[(2-methoxyethyl)amino]sulfonyl}-2-methylphenoxy)acetamide A is its high potency and selectivity for its target proteins, which makes it a useful tool compound for the study of cellular processes. However, its high potency can also make it difficult to work with in lab experiments, as it can be toxic to cells at high concentrations.

Future Directions

There are a number of future directions for research on 2-(4-chloro-5-{[(2-methoxyethyl)amino]sulfonyl}-2-methylphenoxy)acetamide A, including the identification of its specific target proteins and the development of more potent and selective analogs. It may also be useful to study the effects of this compound A in combination with other therapeutic agents, as well as its potential use in the treatment of other diseases beyond cancer and inflammation.

Scientific Research Applications

2-(4-chloro-5-{[(2-methoxyethyl)amino]sulfonyl}-2-methylphenoxy)acetamide A has been studied for its potential use in various scientific research applications, including as a potential therapeutic agent for the treatment of cancer, inflammation, and other diseases. It has also been studied for its potential use as a tool compound for the study of protein-protein interactions and other cellular processes.